Cas no 50-42-0 (Adiphenine hydrochloride)
Adiphenine hydrochloride structure
Product name:Adiphenine hydrochloride
Adiphenine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Adiphenine hydrochloride
- Adiphenine (hydrochloride)
- Adiphenine HCl
- 2-(diethylamino)ethyl 2,2-diphenylacetate,hydrochloride
- 2-(Diethylamino)ethyl Diphenylacetate Hydrochloride
- Trasentin Hydrochloride
- Diphenylacetic Acid 2-(Diethylamino)ethyl Ester Hydrochloride
- Patrovina
- Sentiv
- Spasnil
- Adiphenine chloride
- Difacil hydrochloride
- Adiphen hydrochloride
- Vegantin
- Diphacil hydrochloride
- Adifenin hydrochloride
- Trasentine hydrochloride
- Transentine hydrochloride
- Adipheninium chloratum
- Spasmolytin hydrochloride
- Adiphenine hydrochloride [USAN]
- 2-(Diethylamino)ethyl diphenylacetate hydrochlo
- AC-013
- CAS-50-42-0
- Diphenylacetate du diethylamino-ethanol chlorhydrate
- NSC758234
- D02772
- adipheninhydrochlorid-
- Trasentine, hydrochloride
- HMS1568O11
- Tox21_111379
- DTXSID0045880
- 2-(diethylamino)ethyl 2,2-diphenylacetate;hydron;chloride
- BCP22622
- 2,2-diphenylacetic acid 2-(diethylamino)ethyl ester hydrochloride
- AS-15686
- 42B4PDY0AV
- Diphenylacetate du diethylamino-ethanol chlorhydrate [French]
- 2-(diethylamino)ethyl 2,2-diphenylacetate;hydrochloride
- NCGC00094995-02
- SPECTRUM1503073
- NSC 129224
- SR-01000000075-4
- 2-Diethylaminoethyl diphenylacetate hydrochloride
- Benzeneacetic acid, a-phenyl-, 2-(diethylamino)ethyl ester,hydrochloride
- MFCD00050508
- HMS1922C11
- MLS001076478
- 50-42-0
- Prestwick_7
- HY-B0379A
- ADIPHENINE HYDROCHLORIDE [MART.]
- SW196325-3
- D88523
- Tox21_111379_1
- EINECS 200-036-9
- ADIPHENINE HYDROCHLORIDE [MI]
- SR-01000000075
- ADIPHENINE HYDROCHLORIDE [WHO-DD]
- WLN: 2N2&2OVYR&R &GH
- A828115
- FT-0657379
- Adiphenine hydrochloride, analytical standard
- Adiphenine HCl; NSC 129224; NSC-129224; NSC129224
- s2082
- MLS002222150
- NSC-129224
- SCHEMBL33478
- Pharmakon1600-01503073
- Diphenylacetyldiethylaminoethyl hydrochloride
- Benzeneacetic acid, .alpha.-phenyl-, 2-(diethylamino)ethyl ester, hydrochloride
- DTXCID8025880
- REGID_for_CID_5763
- CHEMBL555654
- NCGC00094995-03
- Q27258524
- MLS000028404
- Benzeneacetic acid, alpha-phenyl-2-(diethylamino)ethyl ester hydrochloride
- ACETIC ACID, DIPHENYL-, 2-(DIETHYLAMINO)ETHYL ESTER, HYDROCHLORIDE
- NSC129224
- UNII-42B4PDY0AV
- Adiphenine Hydrochloride, 98%
- SMR000058354
- Ethanol, 2-(diethylamino)-, 2,2-diphenylacetate, hydrochloride
- 2-(diethylamino)ethyl 2,2-diphenylacetate hydrochloride
- Benzeneacetic acid, .alpha.-phenyl-2-(diethylamino)ethyl ester hydrochloride
- CCG-39173
- Adiphenine hydrochloride (USAN)
- Opera_ID_604
- CS-O-00923
- NSC-758234
- Benzeneacetic acid, alpha-phenyl-, 2-(diethylamino)ethyl ester, hydrochloride
- Diphenylacetic acid 2-(diethylamino)ethyl ester
- 2-(diethylamino)ethyl 2,2-diphenylethanoate hydrochloride
- NCGC00094995-01
- AKOS015900392
- Ethanol, 2,2-diphenylacetate, hydrochloride
- NCGC00016221-06
- NS00078962
- ADIPHENINE HYDROCHLORIDE (MART.)
- LKPINBXAWIMZCG-UHFFFAOYSA-N
- DA-50237
- A2498
-
- MDL： MFCD00050508
- Inchi： 1S/C20H25NO2.ClH/c1-3-21(4-2)15-16-23-20(22)19(17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14,19H,3-4,15-16H2,1-2H3;1H
- InChI Key： LKPINBXAWIMZCG-UHFFFAOYSA-N
- SMILES： Cl[H].O(C(C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]
- BRN： 3919592
Computed Properties
- Exact Mass: 347.16500
- Monoisotopic Mass: 347.165
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 311
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 29.5
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White or nearly white powder
- Density: 1.0555 (rough estimate)
- Melting Point: 71-74?°C(lit.)
- Boiling Point: 423°C at 760 mmHg
- Flash Point: 133.2°C
- Refractive Index: 1.5400 (estimate)
- PSA: 29.54000
- LogP: 4.50550
- Vapor Pressure: 2.31E-07mmHg at 25°C
- Merck: 161
Adiphenine hydrochloride Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302+H312+H332
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S36
- RTECS：AH2625000
-
Hazardous Material Identification：
- Safety Term：S36
- Risk Phrases：R20/21/22
- Toxicity：LD50 i.p. in mice: 0.24 g/kg (Burtner, Cusic)
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Adiphenine hydrochloride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | AS-15686-1MG |
Adiphenine HCl |
50-42-0 | >98% | 1mg |
£36.00 | 2025-02-08 | |
| ChemScence | CS-2449-100mg |
Adiphenine (hydrochloride) |
50-42-0 | 99.77% | 100mg |
$72.0 | 2022-04-27 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A2498-25g |
Adiphenine hydrochloride |
50-42-0 | 98.0%(LC&T) | 25g |
￥620.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DA287-1g |
Adiphenine hydrochloride |
50-42-0 | 99% | 1g |
￥66.0 | 2022-05-30 | |
| DC Chemicals | DCAPI1201-250 mg |
Adiphenine HCl |
50-42-0 | >99% | 250mg |
$500.0 | 2022-03-01 | |
| DC Chemicals | DCAPI1201-1 g |
Adiphenine HCl |
50-42-0 | >99% | 1g |
$1000.0 | 2022-03-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0072-100 mg |
Adiphenine hydrochloride |
50-42-0 | 99.76% | 100MG |
￥574.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0072-200 mg |
Adiphenine hydrochloride |
50-42-0 | 99.76% | 200mg |
￥861.00 | 2022-04-26 | |
| TRC | A291580-50mg |
Adiphenine Hydrochloride |
50-42-0 | 50mg |
$ 58.00 | 2023-09-09 | ||
| TRC | A291580-10g |
Adiphenine Hydrochloride |
50-42-0 | 10g |
$ 138.00 | 2023-09-09 |
Adiphenine hydrochloride Related Literature
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Marcel Hildebrand,Hiyam Hamaed,Andrew M. Namespetra,John M. Donohue,Riqiang Fu,Ivan Hung,Zhehong Gan,Robert W. Schurko CrystEngComm 2014 16 7334
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2. Electrochemical theory of slag-metal equilibria. Part I.—Reactions of manganese and silicon in acid open-heart furnaceP. Herasymenko Trans. Faraday Soc. 1938 34 1245
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Yang-Hui Luo,Qing-Ling Liu,Li-Jing Yang,Yu Sun,Jin-Wen Wang,Chao-Qun You,Bai-Wang Sun J. Mater. Chem. C 2016 4 8061
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4. Crystal and molecular structure of adiphenine hydrochloride, a muscarinic antagonist of acetylcholineJohn J. Guy,Thomas A. Hamor J. Chem. Soc. Perkin Trans. 2 1973 942
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5. Contents pages
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:50-42-0)adiphenine hydrochloride
Purity:98%
Quantity:Company Customization
Price ($):Inquiry